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Compound of Interest

Compound Name: PFI-653

Cat. No.: B611787 Get Quote

For researchers and drug development professionals, the rigorous validation of a chemical

probe's specificity is paramount to ensure the reliability of experimental outcomes. This guide

provides an objective comparison of the vanin 1 inhibitor, PFI-653, with other commercially

available alternatives, supported by experimental data.

Executive Summary
PFI-653 is a potent and selective inhibitor of vanin 1 (VNN1), an ectoenzyme involved in

oxidative stress and inflammation.[1] This guide compares the on-target potency and off-target

selectivity of PFI-653 with other known vanin 1 inhibitors, including RR6, OMP-7, and BI-4122.

The data presented herein demonstrates that PFI-653 exhibits high potency for human vanin 1

and a favorable selectivity profile against a broad range of kinases and other potential off-

targets.

Data Presentation
The following tables summarize the quantitative data for PFI-653 and its alternatives.

Table 1: On-Target Potency of Vanin 1 Inhibitors (IC50, nM)
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Inhibitor

Human
VNN1
(recombi
nant)

Human
VNN1
(plasma)

Mouse
VNN1
(recombi
nant)

Mouse
VNN1
(plasma)

Rat VNN1
(serum)

Bovine
VNN1
(serum)

PFI-653 6.85[2] 9.0[2] 24.5[2] 53.4[2] - -

RR6 540[3][4][5] 40[3][4][5] - - 87[3][4][5] 41[3][4][5]

OMP-7 - 38[6] - - - -

BI-4122 0.3 - - - - -

Note: BI-4122 also inhibits vanin 2 with an IC50 of 1.5 nM.[7]

Table 2: Selectivity Profile of Vanin 1 Inhibitors

Inhibitor
Biotinidase
(IC50)

Kinase Panel
Screened

Other Off-
Target Panels
Screened

Key Off-Target
Hits

PFI-653

> 50 µM (>7000-

fold selective)[1]

[8]

40 kinases at 1

µM[1]

35 other targets

(enzymes,

receptors, ion

channels) at 10

µM[1][8]

No significant off-

targets identified

in the screened

panels.[8]

RR6
Data not

available

Data not

available

Data not

available

Data not

available

OMP-7
Data not

available

Data not

available

Data not

available

Data not

available

BI-4122
Data not

available

268 kinases at

10 µM[9]

68

enzymes/recepto

rs at 10 µM[7][9]

No significant

activity observed.

[7][9]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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